4-hydroxy-2-isopentyl-2-phenyl-5-[(2-phenylphenyl)methylsulfanyl]-3H-pyran-6-one

• Molecular Formula: C29H30O3S
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 4-hydroxy-2-(3-methylbutyl)-2-phenyl-5-[(2-phenylphenyl)methylsulfanyl]-3H-pyran-6-one
• InChI: InChI=1S/C29H30O3S/c1-21(2)17-18-29(24-14-7-4-8-15-24)19-26(30)27(28(31)32-29)33-20-23-13-9-10-16-25(23)22-11-5-3-6-12-22/h3-16,21,30H,17-20H2,1-2H3
• InChI Key: HZFYLXKMXICARB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1(CC(=C(C(=O)O1)SCC2=CC=CC=C2C3=CC=CC=C3)O)C4=CC=CC=C4

Description

4-hydroxy-2-isopentyl-2-phenyl-5-[(2-phenylphenyl)methylsulfanyl]-3H-pyran-6-one is a useful research compound. Its molecular formula is C29H30O3S and its molecular weight is 458.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 7 using the following: 5,6-dihydro-4-hydroxy-6-phenyl-6-(3-methylbutyl)-2H-pyran-2-one (0.250 g, 0.96 mmol), (2-methylbiphenyl)-p-toluenethiosulfonate (0.439 g, 1.24 mmol), Et3N (0.17 mL, 1.24 mmol), absolute ethanol (3.0 mL), NaHCO3 (0.5 g). The mixture was heated to 40° C. for 16 h then diluted with diethyl ether (100 mL), and washed with H2O. The solvent was then removed in vacuo and the residue submitted to column chromatography (SiO2, 100% CH2Cl2 to 2% methanol in CH2Cl2) to provide a solid (0.33 g, m.p. 49°-51° C.). 1H NMR (400 MHz, DMSO-d6) δ 7.425-7.153 (m, 13 H), 7.74 (dd, 1 H, J=1 Hz, J=7 Hz), 3.480 (dd, 2 H, J=12 Hz, J=17 Hz), 3.149 (dd, 2 H, J=17 Hz, J=22 Hz), 1.921-1.821 (m, 2 H), 1.402-1.336 (m, 1 H), 1.161-1.071 (m, 1 H), 0.847-0.707 (m, 7 H).